5-(4-Hydroxy-phenylsulfanyl)-4-nitro-thiophene-2-carboxylic acid
Cat. No. B8514657
M. Wt: 297.3 g/mol
InChI Key: AXIRTFPYUSDGTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07910595B2
Procedure details
The product from Example 351B (1 equiv) was dissolved in a methanol/water 3/1 mixture followed by the addition of lithium hydroxide (5 equiv). The resultant solution was stirred at room temperature for 24 hours followed by the addition of 1N aqueous hydrochloric acid until the solution was a pH of 2. The mixture was then extracted with ethyl acetate, the organic extracts dried and concentrated under vacuum to provide the title product.
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4]([C:6]1[S:7][C:8]([S:14][C:15]2[CH:20]=[CH:19][C:18]([OH:21])=[CH:17][CH:16]=2)=[C:9]([N+:11]([O-:13])=[O:12])[CH:10]=1)=[O:5])C.[OH-].[Li+].Cl>CO.O>[OH:21][C:18]1[CH:17]=[CH:16][C:15]([S:14][C:8]2[S:7][C:6]([C:4]([OH:5])=[O:3])=[CH:10][C:9]=2[N+:11]([O-:13])=[O:12])=[CH:20][CH:19]=1 |f:1.2,4.5|
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Inputs
Step One
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Name
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product
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Quantity
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0 (± 1) mol
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Type
|
reactant
|
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Smiles
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C(C)OC(=O)C=1SC(=C(C1)[N+](=O)[O-])SC1=CC=C(C=C1)O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
CO.O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
[OH-].[Li+]
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Step Three
[Compound]
|
Name
|
resultant solution
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
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Step Four
|
Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was then extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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the organic extracts dried
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under vacuum
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Outcomes
Product
|
Name
|
|
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Type
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product
|
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Smiles
|
OC1=CC=C(C=C1)SC1=C(C=C(S1)C(=O)O)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
